Cas no 821784-81-0 (Benzamide, 3-[5-[(2-pyrrolidinylmethyl)amino]-3-pyridinyl]-)
821784-81-0 structure
Product Name:Benzamide, 3-[5-[(2-pyrrolidinylmethyl)amino]-3-pyridinyl]-
CAS No:821784-81-0
MF:C17H20N4O
MW:296.366903305054
CID:696814
PubChem ID:11623520
Update Time:2025-04-19
Benzamide, 3-[5-[(2-pyrrolidinylmethyl)amino]-3-pyridinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 3-[5-[(2-pyrrolidinylmethyl)amino]-3-pyridinyl]-
- 3-[5-(pyrrolidin-2-ylmethylamino)pyridin-3-yl]benzamide
- 3-(5-((Pyrrolidin-2-ylmethyl)amino)pyridin-3-yl)benzamide
- DTXSID60469634
- SCHEMBL4159891
- 821784-81-0
-
- Inchi: 1S/C17H20N4O/c18-17(22)13-4-1-3-12(7-13)14-8-16(10-19-9-14)21-11-15-5-2-6-20-15/h1,3-4,7-10,15,20-21H,2,5-6,11H2,(H2,18,22)
- InChI Key: LMVDLAKTHWHLGE-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=CC(=C1)C1=CN=CC(=C1)NCC1CCCN1)N
Computed Properties
- Exact Mass: 296.16371127g/mol
- Monoisotopic Mass: 296.16371127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 80Ų
Benzamide, 3-[5-[(2-pyrrolidinylmethyl)amino]-3-pyridinyl]- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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